O-(4-O-feruloyl-alpha-xylopyranosyl)-(1-6)-glucopyranose
O-(4-O-feruloyl-alpha-xylopyranosyl)-(1-6)-glucopyranose
Brand Name:
Vulcanchem
CAS No.:
129724-46-5
VCID:
VC0156658
InChI:
InChI=1S/C21H28O13/c1-31-14-6-10(2-4-11(14)23)3-5-16(26)34-15-9-33-21(20(30)19(15)29)32-8-13(25)18(28)17(27)12(24)7-22/h2-7,12-13,15,17-21,23-25,27-30H,8-9H2,1H3/b5-3+/t12-,13+,15+,17+,18+,19-,20+,21-/m0/s1
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O
Molecular Formula:
C21H28O13
Molecular Weight:
488.4 g/mol
O-(4-O-feruloyl-alpha-xylopyranosyl)-(1-6)-glucopyranose
CAS No.: 129724-46-5
Main Products
VCID: VC0156658
Molecular Formula: C21H28O13
Molecular Weight: 488.4 g/mol
CAS No. | 129724-46-5 |
---|---|
Product Name | O-(4-O-feruloyl-alpha-xylopyranosyl)-(1-6)-glucopyranose |
Molecular Formula | C21H28O13 |
Molecular Weight | 488.4 g/mol |
IUPAC Name | [(3R,4R,5R,6S)-4,5-dihydroxy-6-[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexoxy]oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C21H28O13/c1-31-14-6-10(2-4-11(14)23)3-5-16(26)34-15-9-33-21(20(30)19(15)29)32-8-13(25)18(28)17(27)12(24)7-22/h2-7,12-13,15,17-21,23-25,27-30H,8-9H2,1H3/b5-3+/t12-,13+,15+,17+,18+,19-,20+,21-/m0/s1 |
Standard InChIKey | FOBCQSVMKGAIJG-AJHJGYGNSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)O[C@@H]2CO[C@@H]([C@@H]([C@H]2O)O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O |
SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O |
Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O |
Synonyms | feruloyated xyloglucan O-(4-O-feruloyl-alpha-xylopyranosyl)-(1-6)-glucopyranose O-(4-O-trans-feruloyl-alpha-D-xylopyranosyl)-(1-6)-D-glucopyranose |
PubChem Compound | 6444001 |
Last Modified | Nov 11 2021 |
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